2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide
• InChI: InChI=1S/C19H19N3O2/c1-13(14-6-7-18-15(10-14)8-9-24-18)21-19(23)11-22-12-20-16-4-2-3-5-17(16)22/h2-7,10,12-13H,8-9,11H2,1H3,(H,21,23)/t13-/m1/s1
• InChI Key: GSYHZPCUVDRXSX-CYBMUJFWSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCC2)NC(=O)CN3C=NC4=CC=CC=C43
• Isomeric SMILES: C[C@H](C1=CC2=C(C=C1)OCC2)NC(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide is not fully understood. However, it has been suggested that the compound may exert its anti-tumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It may also exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, it may have anti-viral activity by inhibiting the replication of viruses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit viral replication. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide in lab experiments is its potential to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. However, one of the limitations is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide. One direction is to further investigate its mechanism of action and identify potential targets for its use in the treatment of various diseases. Another direction is to explore its potential use in combination with other compounds to enhance its therapeutic effects. Additionally, further studies are needed to evaluate its safety and efficacy in preclinical and clinical trials.

Synthesis Methods

The synthesis of 2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide involves the condensation reaction of 2-(1H-benzimidazol-1-yl)acetic acid with (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethanamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

2-(benzimidazol-1-yl)-N-[(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]acetamide has been extensively studied for its potential applications in various areas of scientific research. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.